Cas no 1358045-23-4 (N-(4-bromo-3-methylphenyl)-2-{1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-5,7-dioxo-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamide)

• Product Name: N-(4-bromo-3-methylphenyl)-2-{1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-5,7-dioxo-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamide
• CAS No: 1358045-23-4
• MF: C₂₄H₂₃BrFN₅O₃
• MW: 528.3735
• CID: 5345184
• Update Time: 2023-11-21

N-(4-bromo-3-methylphenyl)-2-{1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-5,7-dioxo-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-methylphenyl)-2-[1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl]acetamide
• N-(4-bromo-3-methylphenyl)-2-(1-ethyl-6-(4-fluorobenzyl)-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)acetamide
• N-(4-bromo-3-methylphenyl)-2-[1-ethyl-6-(4-fluorobenzyl)-3-methyl-5,7-dioxo-1,5,6,7-tetrahydro-4H-pyrazolo[4,3-d]pyrimidin-4-yl]acetamide
• N-(4-bromo-3-methylphenyl)-2-{1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-5,7-dioxo-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamide

• Inchi： 1S/C24H23BrFN5O3/c1-4-31-22-21(15(3)28-31)29(13-20(32)27-18-9-10-19(25)14(2)11-18)24(34)30(23(22)33)12-16-5-7-17(26)8-6-16/h5-11H,4,12-13H2,1-3H3,(H,27,32)
• InChI Key： ASQUYBVGLAQYLZ-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])N([H])C(C([H])([H])N1C(N(C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])F)C(C2=C1C(C([H])([H])[H])=NN2C([H])([H])C([H])([H])[H])=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 780
• XLogP3: 3.7
• Topological Polar Surface Area: 87.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines